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Compound of Interest

Compound Name:
2',3'-O-Isopropylideneadenosine-

13C5

Cat. No.: B7769956 Get Quote

An In-depth Technical Guide to 2',3'-O-
Isopropylideneadenosine-13C5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2',3'-O-
Isopropylideneadenosine-13C5, a crucial isotopically labeled intermediate in nucleoside

chemistry. This document details its chemical properties, a representative synthesis protocol,

and its application in studying adenosine receptor-mediated signaling pathways.

Core Compound Data
2',3'-O-Isopropylideneadenosine-13C5 is the isotopically labeled form of 2',3'-O-

Isopropylideneadenosine, where five carbon atoms in the adenosine moiety are replaced with

the carbon-13 isotope. This labeling is invaluable for tracer studies in metabolic research and

drug development.
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Parameter Value Reference

Compound Name

2',3'-O-

Isopropylideneadenosine-

13C5

CAS Number Not available

Molecular Formula C₈[¹³C]₅H₁₇N₅O₄

Molecular Weight 312.33 g/mol Calculated

Appearance
White to off-white crystalline

powder
[1]

Solubility
Slightly soluble in Dioxane,

DMSO, and Methanol
[2]

Storage
Room temperature, in a dry

and dark place, sealed
[2]

Note: A specific CAS number for the 13C5 isotopically labeled version is not readily available in

public databases. Researchers should refer to the supplier's documentation for specific lot

numbers and identifiers.

For the unlabeled compound, 2',3'-O-Isopropylideneadenosine, the following data is available:

Parameter Value Reference

Compound Name
2',3'-O-

Isopropylideneadenosine

CAS Number 362-75-4 [3][4]

Molecular Formula C₁₃H₁₇N₅O₄ [3][5]

Molecular Weight 307.31 g/mol [3][4]

Melting Point 221-222 °C [3]

Experimental Protocols
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Synthesis of 2',3'-O-Isopropylideneadenosine
The following is a representative protocol for the synthesis of 2',3'-O-Isopropylideneadenosine,

which serves as a precursor for the synthesis of the 13C5-labeled analog. The synthesis of the

labeled compound would start from commercially available Adenosine-13C5.

Materials:

Adenosine

2,2-Dimethoxypropane

p-Toluenesulfonic acid monohydrate

Methanol

Cyclohexane

Anhydrous potassium carbonate

Argon or Nitrogen gas

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, under an

inert atmosphere (Argon), a mixture of adenosine, 2,2-dimethoxypropane, methanol, and a

catalytic amount of p-toluenesulfonic acid monohydrate is prepared.

The mixture is warmed on a steam bath with occasional swirling until a homogeneous

solution is obtained.

Additional 2,2-dimethoxypropane and cyclohexane are added, and the flask is fitted with a

distillation head.

The mixture is heated to reflux, and the azeotropes of acetone–cyclohexane and methanol–

cyclohexane are slowly removed by distillation.
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After cooling to room temperature, anhydrous potassium carbonate is added to neutralize

the acid catalyst, and the mixture is stirred until the color abates.

Volatile materials are removed under reduced pressure.

The residue is purified by fractional distillation under vacuum or by column chromatography

to yield 2',3'-O-Isopropylideneadenosine as a white crystalline powder.

This procedure is adapted from a general method for the isopropylidenation of diols.[6]

Role in Signaling Pathways
2',3'-O-Isopropylideneadenosine and its isotopically labeled analogs are valuable tools for

studying adenosine receptor signaling.[3] Adenosine receptors, particularly the A2A subtype,

are G-protein coupled receptors (GPCRs) that play crucial roles in various physiological

processes.

Adenosine A2A Receptor Signaling Pathway
Activation of the Adenosine A2A receptor initiates a signal transduction cascade that primarily

involves the Gs alpha subunit of the G-protein, leading to the activation of adenylyl cyclase and

a subsequent increase in intracellular cyclic AMP (cAMP) levels.[2] This increase in cAMP

activates Protein Kinase A (PKA), which then phosphorylates various downstream targets,

including the transcription factor cAMP response element-binding protein (CREB).[2]
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Caption: Adenosine A2A Receptor Signaling Pathway.
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This pathway is a key target for drug development in areas such as inflammation,

neurodegenerative diseases, and cancer immunotherapy. The use of isotopically labeled

compounds like 2',3'-O-Isopropylideneadenosine-13C5 allows for precise tracking of

metabolic fates and receptor engagement in these complex systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isopropylideneadenosine-13C5]. BenchChem, [2025]. [Online PDF]. Available at:
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o-isopropylideneadenosine-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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